Cas no 7084-07-3 (N,N-dimethyl-2-[phenyl(thiophen-2-ylmethyl)amino]ethanaminium chloride)

• Product Name: N,N-dimethyl-2-[phenyl(thiophen-2-ylmethyl)amino]ethanaminium chloride
• CAS No: 7084-07-3
• MF: C₁₅H₂₁ClN₂S
• MW: 296.858641386032
• CID: 975681
• PubChem ID: 23489
• Update Time: 2025-04-19

N,N-dimethyl-2-[phenyl(thiophen-2-ylmethyl)amino]ethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-[phenyl(thiophen-2-ylmethyl)amino]ethanaminium chloride
• Diatrin; Diatrine; Enstamine; Diatrine hydrochloride; Enstamine hydrochloride; Ethylenediamine, N,N-dimethyl-N'-phenyl-N'-2-thenyl-, monohydrochloride; 1,2-Ethanediamine, N,N-dimethyl-N'-phenyl-N'-(2-thienylmethyl)-, monohydrochloride;
• Diatrine
• UNII-DK0OIL461Z
• 7084-07-3
• DK0OIL461Z
• Methaphenilene hydrochloride
• 1,2-Ethanediamine, N,N-dimethyl-N'-phenyl-N'-(2-thienylmethyl)-, monohydrochloride
• Enstamine
• Methaphenilene hydrochloride [NF]
• Nilistine
• W 50 hydrochloride
• N,N-Dimethyl-N'-(alpha-thenyl)-N'-phenethylenediamine hydrochloride
• NSC 516334
• dimethyl-[2-[N-(thiophen-2-ylmethyl)anilino]ethyl]azanium;chloride
• ETHYLENEDIAMINE, N,N-DIMETHYL-N'-PHENYL-N'-2-THENYL-, MONOHYDROCHLORIDE
• Methaphenilen hydrochloride
• Diatrine hydrochloride

• Inchi： 1S/C15H20N2S.ClH/c1-16(2)10-11-17(13-15-9-6-12-18-15)14-7-4-3-5-8-14;/h3-9,12H,10-11,13H2,1-2H3;1H
• InChI Key： FWYFIIQCOLEFQP-UHFFFAOYSA-N
• SMILES： [Cl-].S1C=CC=C1CN(C1C=CC=CC=1)CC[NH+](C)C

Computed Properties

• Exact Mass: 274.9472
• Monoisotopic Mass: 296.1113975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Melting Point: 186-187°
• PSA: 9.14

N,N-dimethyl-2-[phenyl(thiophen-2-ylmethyl)amino]ethanaminium chloride Security Information

• Signal Word：Warning
• Toxicity：LD50 in mice, guinea pigs (mg/kg): 45, 30 i.v.; 160, 140 s.c.; 550, 900 orally; in rabbits (mg/kg): 30 i.v. (Ercoli)
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).